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Compound of Interest

Compound Name: ACHE-IN-38

Cat. No.: B038961 Get Quote

For Research Use Only.

Introduction
ACHE-IN-38 is a potent and selective inhibitor of acetylcholinesterase (AChE), the primary

enzyme responsible for the hydrolysis of the neurotransmitter acetylcholine. As a member of

the indanone class of compounds, ACHE-IN-38 serves as a valuable tool for researchers

investigating cholinergic neurotransmission and its role in various physiological and

pathological processes. These application notes provide detailed information on the solubility of

ACHE-IN-38 and protocols for its preparation in solution for in vitro studies.

Chemical Properties
ACHE-IN-38, also known as Desbenzyl Donepezil, is a pale yellow solid[1]. A summary of its

key chemical and physical properties is provided in the table below for easy reference.
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Property Value Source

CAS Number 120014-30-4
ChemScene[2],

ChemicalBook[1]

Molecular Formula C₁₇H₂₃NO₃
ChemScene[2],

ChemicalBook[1]

Molecular Weight 289.37 g/mol ChemicalBook[1]

Appearance Pale Yellow Solid ChemicalBook[1]

Melting Point 258-260°C (decomposition) ChemicalBook[1]

Aqueous Solubility 0.065 mg/mL PubChem[3]

Storage 4°C, protect from light ChemScene[2]

Solution Preparation Guide
The low aqueous solubility of ACHE-IN-38 necessitates the use of an organic solvent for the

preparation of stock solutions. Dimethyl sulfoxide (DMSO) is the recommended solvent for this

purpose.

Recommended Protocol for Preparing a 10 mM Stock
Solution in DMSO:

Materials:

ACHE-IN-38 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Analytical balance
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Procedure:

Equilibrate the ACHE-IN-38 vial to room temperature before opening.

Weigh out the desired amount of ACHE-IN-38 using an analytical balance. For example,

to prepare 1 mL of a 10 mM stock solution, weigh 2.89 mg of ACHE-IN-38 (Molecular

Weight = 289.37 g/mol ).

Add the appropriate volume of anhydrous DMSO to the solid ACHE-IN-38.

Vortex the solution until the solid is completely dissolved. Gentle warming in a water bath

(not exceeding 40°C) may be used to aid dissolution if necessary.

Aliquot the stock solution into smaller volumes in sterile, amber microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C or -80°C for long-term storage, protected from light.

Preparation of Working Solutions:
To prepare a working solution for an experiment, the DMSO stock solution should be serially

diluted in the aqueous buffer of choice. It is crucial to add the DMSO stock to the aqueous

buffer and mix immediately to prevent precipitation of the compound.

Important Considerations:

The final concentration of DMSO in the assay should be kept to a minimum, typically below

0.5%, as higher concentrations may affect biological systems.

Always include a vehicle control (the same concentration of DMSO used for the working

solution) in your experiments to account for any effects of the solvent.

Due to its limited aqueous solubility, it is advisable to prepare fresh working solutions from

the DMSO stock on the day of the experiment.

Mechanism of Action: Acetylcholinesterase
Inhibition
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ACHE-IN-38 exerts its effects by inhibiting the enzyme acetylcholinesterase within the synaptic

cleft. This inhibition leads to an increase in the concentration and duration of action of

acetylcholine, thereby enhancing cholinergic signaling.
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Caption: Signaling pathway of acetylcholinesterase inhibition by ACHE-IN-38.

Experimental Workflow: In Vitro Enzyme Inhibition
Assay
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The following workflow outlines a general procedure for assessing the inhibitory activity of

ACHE-IN-38 on acetylcholinesterase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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